Cas no 5076-19-7 (2,2,3-trimethyloxirane)
2,2,3-Trimethyloxirane is a highly reactive epoxide compound characterized by its strained three-membered ring structure. Its key advantages include its utility as a versatile intermediate in organic synthesis, particularly in the formation of complex molecules through ring-opening reactions. The presence of three methyl groups enhances steric effects, influencing selectivity in nucleophilic attack. This compound is valuable in pharmaceutical and fine chemical applications due to its ability to introduce functionalized tertiary carbon centers. Its stability under controlled conditions allows for precise handling in synthetic workflows. Additionally, its reactivity with a range of nucleophiles makes it a useful building block for the development of specialty chemicals and advanced materials.
2,2,3-trimethyloxirane structure
Product Name:2,2,3-trimethyloxirane
CAS No:5076-19-7
MF:C5H10O
MW:86.1323018074036
MDL:MFCD00233698
CID:369795
PubChem ID:21158
Update Time:2025-06-07
2,2,3-trimethyloxirane Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,2,2,3-trimethyl-
- 2,2,3-trimethyloxirane
- 2,3-DIFLUORO-4-METHYLPHENYLACETONITRILE
- 2,3-epoxy-2-methylbutane
- 2-methyl-2,3-epoxybutane
- 2-methylbut-2-ene epoxide
- 2-methylbutene-2 oxide
- 2-Methylbutylene-2-oxide
- Butane,2,3-epoxy-2-methyl
- Isoamylene oxide
- Oxirane,trimethyl
- trimethyl-ethylene oxide
- Trimethyloxacyclopropane
- TRIMETHYLOXIRANE
- 2-Methyl-2,3-butane oxide
- BRN 0102417
- oxirane, 2,2,3-trimethyl-
- EINECS 225-784-3
- 2-Methyl-2-butene oxide
- Butane, 2,3-epoxy-2-methyl-
- 2,3-Epoxy-2-methylbutane, 97%
- 5-17-01-00089 (Beilstein Handbook Reference)
- NS00045327
- Oxirane, trimethyl-
- Z1255419606
- Trimethylethylene oxide
- DTXSID30863488
- dimethyl propylene oxide
- .beta.-Isoamylene oxide
- beta-Isoamylene oxide
- EN300-204072
- 5076-19-7
- .alpha.-Trimethylethylene oxide
-
- MDL： MFCD00233698
- Inchi： 1S/C5H10O/c1-4-5(2,3)6-4/h4H,1-3H3
- InChI Key： QPBYBLZYMNWGMO-UHFFFAOYSA-N
- SMILES： O1C(C)C1(C)C
Computed Properties
- Exact Mass: 86.07320
- Monoisotopic Mass: 86.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 66.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
Experimental Properties
- Color/Form: Colorless Transparent Liquid
- Density: 0.818 g/mL at 25 °C(lit.)
- Boiling Point: 75 °C(lit.)
- Flash Point: −4 °F
- Refractive Index: n20/D 1.3855(lit.)
- PSA: 12.53000
- LogP: 1.18370
- Solubility: Not determined
2,2,3-trimethyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-204072-0.05g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 0.05g |
$76.0 | 2023-09-16 | |
| Enamine | EN300-204072-0.1g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 0.1g |
$113.0 | 2023-09-16 | |
| Enamine | EN300-204072-0.25g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 0.25g |
$162.0 | 2023-09-16 | |
| Enamine | EN300-204072-0.5g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 0.5g |
$310.0 | 2023-09-16 | |
| Enamine | EN300-204072-1.0g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-204072-2.5g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 2.5g |
$810.0 | 2023-09-16 | |
| Enamine | EN300-204072-5.0g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 5.0g |
$1199.0 | 2023-02-22 | |
| Enamine | EN300-204072-10.0g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 10.0g |
$1778.0 | 2023-02-22 | |
| Enamine | EN300-204072-1g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 1g |
$414.0 | 2023-09-16 | |
| Enamine | EN300-204072-5g |
2,2,3-trimethyloxirane |
5076-19-7 | 95% | 5g |
$1199.0 | 2023-09-16 |
2,2,3-trimethyloxirane Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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